4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C20H19N3O3/c1-3-14-5-7-15(8-6-14)20-21-18(26-22-20)11-23-16-10-13(2)4-9-17(16)25-12-19(23)24/h4-10H,3,11-12H2,1-2H3
• InChI Key: IDGCMUGISCGCCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)COC4=C3C=C(C=C4)C
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
BenchChem offers high-quality 4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

. This makes them potentially useful in the development of new drugs for treating conditions associated with inflammation and pain.

Antifungal and Antibacterial Activities

. This suggests potential applications in the development of new antimicrobial agents, which could be particularly valuable given the increasing prevalence of drug-resistant infections.

Neuroprotective Properties

. This could make them useful in the development of treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Use in Solvent Extraction

. While the specific compound was not tested, it’s possible that it could have similar applications.

Potential Anticancer Activity

. This suggests that the compound could potentially be used in cancer research or treatment.

. These structures are common in many biologically active compounds and are therefore of great interest in medicinal chemistry.

Mechanism of Action

Target of Action

The compound contains a 1,2,4-oxadiazole ring and a 1,4-benzoxazin-3-one ring. Compounds containing these rings have been reported to exhibit various biological activities . .

Mode of Action

Without specific information on the compound, it’s challenging to provide a detailed mode of action. Compounds with similar structures have been found to bind with high affinity to multiple receptors , which could potentially influence various biological processes.

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

Without specific studies on this compound, it’s difficult to describe the molecular and cellular effects of its action. Based on its structure, it could potentially interact with various biological targets and influence multiple cellular processes .